Cas no 1782403-82-0 (1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine)

1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine Chemical and Physical Properties
Names and Identifiers
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- EN300-1916629
- 1782403-82-0
- 1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
- 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine
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- Inchi: 1S/C11H17BrN2S/c1-9-8-10(12)11(15-9)2-5-14-6-3-13-4-7-14/h8,13H,2-7H2,1H3
- InChI Key: YLLXTCJWTPTWTO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)SC=1CCN1CCNCC1
Computed Properties
- Exact Mass: 288.02958g/mol
- Monoisotopic Mass: 288.02958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.5Ų
1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1916629-5.0g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 5g |
$3645.0 | 2023-06-01 | ||
Enamine | EN300-1916629-2.5g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 2.5g |
$1315.0 | 2023-09-17 | ||
Enamine | EN300-1916629-0.05g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 0.05g |
$563.0 | 2023-09-17 | ||
Enamine | EN300-1916629-0.5g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 0.5g |
$645.0 | 2023-09-17 | ||
Enamine | EN300-1916629-1g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 1g |
$671.0 | 2023-09-17 | ||
Enamine | EN300-1916629-5g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 5g |
$1945.0 | 2023-09-17 | ||
Enamine | EN300-1916629-10.0g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 10g |
$5405.0 | 2023-06-01 | ||
Enamine | EN300-1916629-0.25g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 0.25g |
$617.0 | 2023-09-17 | ||
Enamine | EN300-1916629-0.1g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 0.1g |
$591.0 | 2023-09-17 | ||
Enamine | EN300-1916629-1.0g |
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine |
1782403-82-0 | 1g |
$1256.0 | 2023-06-01 |
1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine Related Literature
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
Additional information on 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine
Comprehensive Overview of 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine (CAS No. 1782403-82-0)
1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine, identified by its CAS number 1782403-82-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a thiophene ring and a bromine substituent in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.
In recent years, the demand for piperazine-based compounds has surged due to their applications in developing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are particularly interested in the 3-bromo-5-methylthiophene moiety, as it offers unique electronic properties that can influence the pharmacokinetics of potential drug candidates. The compound’s CAS No. 1782403-82-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine involves multi-step organic reactions, including alkylation and halogenation processes. Its molecular structure is characterized by a piperazine core linked to a thiophene derivative, which contributes to its stability and solubility in various solvents. These properties are critical for its use in high-throughput screening and medicinal chemistry applications.
From an industrial perspective, this compound is often utilized in the development of small-molecule inhibitors and ligands for receptor binding assays. Its bromine atom serves as a reactive site for further functionalization, enabling researchers to create diverse analogs for structure-activity relationship (SAR) studies. The growing interest in personalized medicine and targeted drug delivery has further amplified the importance of such intermediates.
Environmental and safety considerations are also paramount when handling 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound’s stability under ambient conditions makes it suitable for long-term storage, a feature highly valued by chemical suppliers and research institutions.
In the context of green chemistry, efforts are underway to optimize the synthesis of piperazine derivatives like this one, minimizing waste and energy consumption. The integration of catalytic methods and biodegradable solvents aligns with global sustainability goals, addressing concerns raised by environmentally conscious consumers and regulatory bodies.
Looking ahead, 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine is poised to play a pivotal role in advancing drug discovery pipelines. Its compatibility with combinatorial chemistry techniques and computational modeling tools underscores its potential in identifying novel bioactive molecules. As the scientific community continues to explore its applications, this compound remains a subject of intense research and innovation.
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